3-[(dimethylamino)sulfonyl]-4-methoxy-N-phenylbenzamide
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of compounds structurally similar to 3-[(dimethylamino)sulfonyl]-4-methoxy-N-phenylbenzamide has been determined using techniques like X-ray diffraction and DFT calculations. These studies reveal the impact of intermolecular interactions on molecular geometry, including bond lengths, angles, and dihedral angles. For example, dimerization and crystal packing can influence the rotational conformation of aromatic rings, although they have a minor effect on bond lengths and angles (Karabulut et al., 2014).
Chemical Reactions and Properties
Chemodivergent and redox-neutral annulations, as well as reactions with sulfoxonium ylides via Rh(III)-catalyzed C-H activation, demonstrate the compound's ability to engage in complex chemical reactions. These reactions highlight the versatility and reactivity of the chemical structure, allowing for the creation of a variety of derivatives under controlled conditions (Xu et al., 2018).
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For instance, if it were used as a drug, its mechanism of action would depend on how it interacts with biological systems. Unfortunately, without more specific information about its intended use, it’s difficult to provide a detailed analysis of its mechanism of action .
properties
IUPAC Name |
3-(dimethylsulfamoyl)-4-methoxy-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-18(2)23(20,21)15-11-12(9-10-14(15)22-3)16(19)17-13-7-5-4-6-8-13/h4-11H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMIAKSKXVBSGHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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